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Compound of Interest

Compound Name: Pyrogallol triacetate

Cat. No.: B1678535 Get Quote

An In-depth Whitepaper on the Physicochemical Properties, Synthesis, and Biological Activity

of Benzene-1,2,3-triyl triacetate

This technical guide provides a comprehensive overview of pyrogallol triacetate, a tri-ester of

pyrogallol. The document is intended for researchers, scientists, and professionals in drug

development, offering detailed information on the compound's core properties, synthesis

protocols, and known biological activities, with a focus on the signaling pathways modulated by

its active form, pyrogallol.

Core Compound Data
Pyrogallol triacetate, also known as benzene-1,2,3-triyl triacetate, is a chemical compound

with the CAS number 525-52-0.[1][2][3] Its fundamental properties are summarized in the table

below.
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Property Value Source

CAS Number 525-52-0 [1][2][3]

Molecular Formula C₁₂H₁₂O₆ [1][2][3]

Molecular Weight 252.22 g/mol [1][3]

IUPAC Name
(2,3-diacetyloxyphenyl)

acetate
[4]

Appearance Solid powder [1]

Melting Point 161-163°C [5][6]

Solubility Soluble in DMSO [1]

Purity >98% (typical) [1]

Experimental Protocols
Synthesis of Pyrogallol Triacetate
The synthesis of pyrogallol triacetate is typically achieved through the acetylation of

pyrogallol. The following protocol is a representative method based on literature descriptions.[5]

[6]

Materials:

Pyrogallol

Acetic anhydride

Pyridine (catalytic amount)

Glacial acetic acid

Methanol

Standard laboratory glassware
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Magnetic stirrer

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve the starting pyrogallol material in a suitable solvent such as

glacial acetic acid.

Add acetic anhydride to the solution. A typical molar ratio would be a slight excess of acetic

anhydride per hydroxyl group of pyrogallol.

Add a catalytic amount of pyridine to the reaction mixture. Pyridine acts as a nucleophilic

catalyst in the acetylation of phenols by acetic anhydride.[7]

Allow the reaction to stir at room temperature for approximately five hours. Monitor the

progress of the reaction using Thin Layer Chromatography (TLC).

Once the reaction is complete, precipitate the product by adding the reaction mixture to a

beaker of cold water.

Collect the crude pyrogallol triacetate by filtration.

Recrystallize the crude product from methanol to obtain purified pyrogallol triacetate.

Dry the purified product under vacuum.

Biological Activity and Signaling Pathways
Pyrogallol triacetate is reported to have antiasthmatic properties.[1][2][8] It is widely

understood that the biological activity of pyrogallol triacetate is attributable to its hydrolysis

product, pyrogallol. As a tri-ester, pyrogallol triacetate likely functions as a prodrug, releasing

pyrogallol in vivo. The majority of research into the mechanisms of action has focused on

pyrogallol.

Pyrogallol has been shown to possess anti-inflammatory and anti-cancer properties, which are

mediated through the modulation of several key signaling pathways.
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The PI3K/Akt Signaling Pathway
The Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is a critical regulator of cell

survival, proliferation, and growth. In many cancer types, this pathway is hyperactivated.

Pyrogallol has been shown to inhibit the PI3K/Akt pathway, leading to a reduction in cancer cell

proliferation.[9][10]
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Pyrogallol's inhibition of the PI3K/Akt pathway.

The Akt/GSK-3β/β-catenin Signaling Pathway
Glycogen synthase kinase 3 beta (GSK-3β) and β-catenin are downstream effectors of Akt.

The inactivation of Akt by pyrogallol leads to the activation of GSK-3β, which in turn promotes

the degradation of β-catenin. This downregulation of β-catenin contributes to the anti-

proliferative and pro-apoptotic effects of pyrogallol in cancer cells.[11][12]
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Modulation of the Akt/GSK-3β/β-catenin pathway by pyrogallol.

The NF-κB Signaling Pathway
Nuclear factor kappa B (NF-κB) is a protein complex that controls the transcription of DNA,

cytokine production, and cell survival. Pyrogallol has been demonstrated to suppress the

activity of NF-κB, which is a key mechanism of its anti-inflammatory effects.[13] By inhibiting

NF-κB, pyrogallol can reduce the expression of pro-inflammatory genes in bronchial epithelial

cells.[14][15]
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Inhibition of NF-κB signaling by pyrogallol.

Conclusion
Pyrogallol triacetate is a stable derivative of pyrogallol, for which key physicochemical data

and a reliable synthesis protocol are available. While it is cited for its antiasthmatic properties,

the bulk of mechanistic research has been conducted on its active metabolite, pyrogallol.

Pyrogallol exhibits significant biological activity, including anti-inflammatory and anti-cancer

effects, through the modulation of key cellular signaling pathways such as PI3K/Akt and NF-κB.

For drug development professionals, pyrogallol triacetate may represent a viable prodrug

strategy to improve the delivery and bioavailability of pyrogallol. Further research is warranted

to directly investigate the pharmacokinetic and pharmacodynamic properties of pyrogallol
triacetate and to confirm its efficacy in preclinical models of asthma and other inflammatory

diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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